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Compound of Interest

Compound Name: Disperse Orange 37

Cat. No.: B082867 Get Quote

A Technical Guide to the Solubility of Disperse
Orange 37
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Orange 37, a monoazo dye widely used in the textile industry. This document

compiles available data on its solubility in aqueous and organic media, details experimental

methodologies for solubility determination, and presents relevant physicochemical properties.

Physicochemical Properties of Disperse Orange 37
Disperse Orange 37 is a non-ionic dye characterized by its low water solubility, a key property

for its application in dyeing hydrophobic fibers like polyester.[1] Its chemical structure and

properties are summarized below.
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Property Value Reference

Chemical Name

3-[4-[(2,6-dichloro-4-

nitrophenyl)diazenyl]-N-

ethylanilino]propanenitrile

[2]

CAS Number 13301-61-6, 12223-33-5 [3]

Molecular Formula C₁₇H₁₅Cl₂N₅O₂ [3][4]

Molecular Weight 392.24 g/mol [3][4]

Appearance
Orange to reddish-brown

powder
[1]

Solubility Data
Quantitative solubility data for Disperse Orange 37 is not readily available in published

literature. However, its solubility profile can be characterized qualitatively based on its chemical

nature and information on similar disperse dyes.

Water Solubility:

Disperse Orange 37 is consistently reported to be insoluble or have very low solubility in

water.[1][3][5] This is a defining characteristic of disperse dyes, which are designed to be

applied from an aqueous dispersion rather than a true solution.[1] For a structurally similar dye,

Disperse Orange 3, a water solubility of 0.2907 mg/L (at 25 °C) has been reported, which can

serve as an approximate value for Disperse Orange 37.[6]

Organic Solvent Solubility:

Disperse Orange 37 exhibits higher solubility in certain organic solvents. While specific

quantitative values are scarce, it is generally considered soluble in the following solvents:

Benzene

Toluene

Chloroform
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Acetone

Ethyl acetate

It is reported to be hardly soluble in alcohol.[6] The solubility in organic solvents is attributed to

the non-ionic and relatively nonpolar nature of the dye molecule.

A summary of the qualitative and estimated quantitative solubility is presented below.

Solvent Solubility Notes

Water Very Low / Insoluble

Estimated value for a similar

dye (Disperse Orange 3) is

0.2907 mg/L.[6]

Methanol Slightly Soluble [6]

Ethanol Hardly Soluble [6]

Acetone Soluble [6]

Toluene Soluble [6]

Chloroform
Very Slightly Soluble (with

heating/sonication)
[6]

Dimethyl Sulfoxide (DMSO) Slightly Soluble [6]

Dichloromethane Likely Soluble [7]

Experimental Protocols for Solubility Determination
Several methods can be employed to determine the solubility of disperse dyes like Disperse
Orange 37. Below are detailed, generalized protocols for common techniques.

Gravimetric Method for Insoluble Content
This method determines the amount of insoluble material in a dye sample.[8]

Methodology:
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Sample Preparation: Accurately weigh a specific amount of the Disperse Orange 37
sample.

Dissolution: Add a measured volume of the desired solvent (e.g., water, methanol) to the

sample. Stir the mixture thoroughly to ensure maximum dissolution.

Filtration: Filter the solution through a pre-weighed filter paper or another suitable filter

medium to separate the insoluble components.

Drying: Dry the filter paper with the retained solid to a constant weight in an oven at an

appropriate temperature.

Calculation: The mass of the insoluble matter is determined by subtracting the initial weight

of the filter paper from the final weight. The percentage of insoluble content is then

calculated relative to the initial sample mass.

Solubility Titration Method
This technique is particularly useful for determining the solubility of sparingly soluble

compounds and can be adapted for elevated temperatures.[9]

Methodology:

Apparatus: A spectrophotometer capable of measuring absorbance or light scattering is

required. For high-temperature measurements, a specialized pressure-resistant cell is

necessary.

Procedure:

Start with a known volume of the solvent in the measurement cell.

Gradually add small, known amounts of the finely dispersed dye to the solvent.

After each addition, measure the extinction (absorbance) or light scattering of the solution.

Data Analysis:

Plot the extinction or light scattering values against the concentration of the added dye.
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The plot will initially show a linear increase as the dye dissolves.

Once the solubility limit is exceeded, the undissolved particles will cause a sharp change

in the slope of the curve due to increased light scattering.

The point of intersection of the two linear portions of the graph indicates the saturation

solubility of the dye in the solvent under the experimental conditions.

Logical Workflow for Solubility Determination
The process of determining the solubility of a disperse dye involves a series of logical steps,

from initial assessment to quantitative measurement.
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Initial Assessment
(Qualitative Solubility Tests)

Select Appropriate Solvents

Choose Determination Method
(e.g., Gravimetric, Titration)

Prepare Saturated Solution

Equilibrate at Constant Temperature

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

Analyze Solute Concentration in Supernatant
(e.g., Spectrophotometry, HPLC)

Calculate Solubility
(e.g., mg/L, g/100mL)

Click to download full resolution via product page

Solubility Determination Workflow

Key Factors Influencing Solubility
The solubility of Disperse Orange 37 can be influenced by several factors:
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Temperature: Generally, the solubility of organic compounds increases with temperature.[7]

pH: The solubility may be affected by the pH of the aqueous medium, especially if there are

functional groups that can be protonated or deprotonated.[7]

Particle Size: The dissolution rate of the dye is influenced by its particle size; smaller

particles have a larger surface area and tend to dissolve faster.[5]

Presence of Dispersing Agents: In dyeing applications, dispersing agents are used to

stabilize the dye particles in the aqueous bath and can affect the apparent solubility.[5]

Conclusion
Disperse Orange 37 is a dye with characteristically low aqueous solubility and higher solubility

in select organic solvents. While precise quantitative data remains limited, this guide provides a

thorough overview of its known solubility properties and outlines robust experimental protocols

for their determination. For researchers and professionals, understanding these solubility

characteristics is crucial for the effective application and analysis of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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